ML 179
Description
Selective liver receptor homolog 1 (LRH1, NR5A2) inverse agonist (IC50 = 320 nM and maximum efficacy of 64% repression). Exhibits >31-fold selectivity over SF1.
Scientific Research Applications
Machine Learning in Physical Sciences : ML has been integrated into the physical sciences, encompassing a range of algorithms and modeling tools for data processing tasks. It has applications in physics, quantum computing, and chemical and material physics. ML's integration has led to conceptual developments and novel computing architectures to accelerate ML research in these fields (Carleo et al., 2019).
ML in Ophthalmology : A bibliometric study on the application of Artificial Intelligence (AI) and ML in ophthalmology, particularly in diagnosing diseases like diabetic retinopathy, aged macular degeneration, and glaucoma using optical coherence tomography and fundus images, highlights the potential of ML in this field (Wang et al., 2021).
Machine Learning in Seismology : ML techniques are being used in seismology for earthquake detection, early warning systems, and seismic tomography. This integration is enhancing the ability to identify unseen signals and patterns in seismic data (Kong et al., 2018).
ML in Metal-Organic Frameworks Research : ML methods are transforming the research and development of metal–organic frameworks (MOFs) by predicting material properties and designing new MOF structures (Chong et al., 2020).
Machine Learning in Healthcare : ML's application in healthcare, especially in low and middle-income countries, shows its potential in improving clinical medicine and public health outcomes (Carrillo-Larco et al., 2020).
ML in Electrophysiology and Arrhythmias : In cardiac electrophysiology, ML is being used for automatic ECG interpretation and for research in arrhythmia mechanisms, suggesting a broad potential of ML in this area (Trayanova et al., 2021).
ML in Environmental Remote Sensing : Deep learning, a form of ML, is improving environmental monitoring by aiding in land cover mapping, environmental parameter retrieval, and data fusion (Yuan et al., 2020).
Machine Learning with Herbarium Specimens : ML is being used to extract data from images of herbarium specimens, advancing the study of plant phenology and providing insights into climate change and ecological processes (Pearson et al., 2020).
ML in Cancer Research : ML methods are assisting in the early diagnosis, prognosis, and treatment modeling of cancer, demonstrating their importance in understanding cancer progression (Kourou et al., 2014).
properties
Product Name |
ML 179 |
|---|---|
Molecular Formula |
C21H25F3N4O2 |
Molecular Weight |
422.44 |
synonyms |
3-Cyclohexyl-6-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]-1H-pyrimidine-2,4-dione |
Origin of Product |
United States |
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